Cas no 2227842-07-9 (rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2227842-07-9
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• CID: 6110937
• PubChem ID: 165525914
• Update Time: 2025-05-19

rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• 2227842-07-9
• rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-1454770

• Inchi： 1S/C17H22BrNO4/c1-10-5-11(7-12(18)6-10)13-8-19(9-14(13)15(20)21)16(22)23-17(2,3)4/h5-7,13-14H,8-9H2,1-4H3,(H,20,21)/t13-,14+/m0/s1
• InChI Key： WSQCENLMCTXGEN-UONOGXRCSA-N
• SMILES： BrC1C=C(C)C=C(C=1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 383.07322g/mol
• Monoisotopic Mass: 383.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Research Briefing on rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2227842-07-9)

In recent years, the compound rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2227842-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of both a bromo-substituted aromatic ring and a tert-butoxycarbonyl (Boc) protected amine group makes this compound a versatile building block for further chemical modifications.

Recent studies have focused on optimizing the synthetic routes for rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a highly efficient asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess (ee) of over 98%. This advancement is particularly noteworthy as it addresses previous challenges in obtaining the desired stereochemistry, which is crucial for the compound's biological activity.

The pharmacological potential of derivatives based on this scaffold has been extensively investigated. In vitro studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Molecular docking simulations suggest that the bromo-methylphenyl moiety plays a critical role in binding to these enzyme active sites, while the pyrrolidine carboxylic acid group contributes to the overall solubility and pharmacokinetic properties.

Ongoing preclinical research has explored the blood-brain barrier (BBB) permeability of rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid derivatives. Preliminary results from a 2024 study indicate that specific modifications to the Boc-protecting group can significantly enhance CNS penetration while maintaining metabolic stability. These findings open new possibilities for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's safety profile has also been evaluated in recent toxicological studies. Acute toxicity tests in rodent models showed favorable results, with no observed adverse effects at therapeutic doses. However, researchers caution that the bromine substituent may require careful consideration in long-term toxicity assessments, as some brominated compounds have been associated with potential bioaccumulation concerns.

From a commercial perspective, the demand for high-purity rac-(3R,4S)-4-(3-bromo-5-methylphenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has increased significantly, with several contract research organizations (CROs) and pharmaceutical companies listing it in their catalogs. The current market price reflects the compound's specialized nature and the complexity of its synthesis, making it a valuable target for process chemistry optimization.

Future research directions for this compound family include exploring its potential in combination therapies and investigating its activity against emerging drug targets identified through proteomics and genomics studies. The unique structural features of this scaffold, particularly the spatial arrangement of its functional groups, make it an attractive starting point for the development of next-generation therapeutics with improved selectivity and reduced off-target effects.